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An In-depth Technical Guide on 3-Morpholin-4-
yl-3-oxopropanoic Acid
For Researchers, Scientists, and Drug Development Professionals

Introduction: 3-Morpholin-4-yl-3-oxopropanoic acid, also known by its CAS Number 105397-

92-0, is a chemical compound with a morpholine ring attached to a propanoyl group, which in

turn is substituted with a carboxylic acid. Its chemical structure suggests potential applications

in medicinal chemistry and drug development, given the prevalence of the morpholine moiety in

numerous bioactive molecules. This technical guide provides a comprehensive overview of the

known physical and chemical properties of 3-Morpholin-4-yl-3-oxopropanoic acid, alongside

available information on its synthesis and potential biological relevance.

Core Physical and Chemical Properties
Currently, detailed experimental data for many of the physical and chemical properties of 3-
Morpholin-4-yl-3-oxopropanoic acid are not extensively reported in publicly available

literature. The information that is available is summarized below.
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Property Value Source

CAS Number 105397-92-0
--INVALID-LINK----INVALID-

LINK--]

Molecular Formula C₇H₁₁NO₄
--INVALID-LINK----INVALID-

LINK--]

Molecular Weight 173.17 g/mol
--INVALID-LINK----INVALID-

LINK--]

Physical Form Solid
--INVALID-LINK----INVALID-

LINK--]

Melting Point Not available

Boiling Point Not available

Solubility Not available

pKa Not available

Synthesis and Characterization
While a specific, detailed experimental protocol for the synthesis of 3-Morpholin-4-yl-3-
oxopropanoic acid is not readily found in the literature, general synthetic routes for similar

compounds suggest potential pathways. One plausible approach involves the reaction of

morpholine with a suitable derivative of malonic acid.

A potential synthetic workflow is outlined below:
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Figure 1: A generalized synthetic workflow for the preparation of 3-Morpholin-4-yl-3-
oxopropanoic acid.

Caption: Generalized synthetic pathway for 3-Morpholin-4-yl-3-oxopropanoic acid.

Characterization
Definitive spectral data such as ¹H NMR, ¹³C NMR, IR, and mass spectrometry for 3-
Morpholin-4-yl-3-oxopropanoic acid are not currently available in public databases.

Characterization of this compound would typically involve these standard analytical techniques

to confirm its structure and purity.

Biological Activity and Drug Development Potential
There is currently no specific information in the scientific literature detailing the biological

activity or any involvement in signaling pathways of 3-Morpholin-4-yl-3-oxopropanoic acid.

However, the morpholine ring is a well-established pharmacophore present in a wide range of

approved drugs and clinical candidates, exhibiting diverse biological activities including

anticancer, antibacterial, and anti-inflammatory properties.

The presence of both a carboxylic acid and an amide functional group in 3-Morpholin-4-yl-3-
oxopropanoic acid provides opportunities for further chemical modification to explore its

potential as a lead compound in drug discovery programs.

A logical workflow for the initial biological evaluation of this compound is proposed below:
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Figure 2: A proposed workflow for the biological evaluation of 3-Morpholin-4-yl-3-
oxopropanoic acid.

Caption: Proposed workflow for biological screening and lead development.

Conclusion
3-Morpholin-4-yl-3-oxopropanoic acid is a chemical entity with potential for further

investigation in the fields of medicinal chemistry and drug discovery. While there is a significant

gap in the publicly available experimental data regarding its physical, chemical, and biological

properties, its structural features suggest that it could serve as a valuable building block for the

synthesis of novel bioactive molecules. Further research is warranted to fully characterize this
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compound and explore its potential therapeutic applications. Researchers interested in this

molecule would need to undertake its synthesis and a comprehensive analytical and biological

evaluation.

To cite this document: BenchChem. [physical and chemical properties of 3-Morpholin-4-yl-3-
oxopropanoic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b176359#physical-and-chemical-properties-of-3-
morpholin-4-yl-3-oxopropanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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